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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the phase behavior and sublimation

characteristics of xenon tetrafluoride (XeF₄). As the first binary compound of a noble gas to

be discovered, XeF₄ holds a significant place in the history of chemistry and continues to be a

subject of research interest due to its unique properties as a powerful fluorinating agent.[1][2]

This document summarizes key quantitative data, details experimental protocols for its

synthesis and characterization, and provides visualizations to elucidate its thermodynamic

properties.

Phase Diagram and Thermodynamic Properties
Xenon tetrafluoride is a colorless crystalline solid at standard conditions, notable for its ability

to sublime at atmospheric pressure.[1][2] The phase diagram of XeF₄ is characterized by a

solid-gas equilibrium at standard pressure, with a distinct triple point at a higher pressure where

solid, liquid, and gaseous phases coexist.

Sublimation and Vapor Pressure
Under atmospheric pressure, xenon tetrafluoride sublimes at 117 °C.[1][2] The solid-gas

phase transition is governed by the vapor pressure of the compound, which increases with

temperature. The relationship between vapor pressure and temperature can be described by

the Clausius-Clapeyron equation, utilizing the enthalpy of sublimation. The enthalpy of

sublimation for xenon tetrafluoride has been determined to be 64 kJ/mol.
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The vapor pressure of solid XeF₄ at 25 °C has been reported as 3.8 mm Hg. Another source

indicates a vapor pressure of 0.6 torr (approximately 0.8 mm Hg) at the same temperature.

Table 1: Physical and Thermodynamic Properties of Xenon Tetrafluoride

Property Value

Molar Mass 207.28 g/mol

Density (solid, 25 °C) 4.040 g/cm³

Sublimation Point (1 atm) 117 °C

Triple Point 117 °C

Enthalpy of Sublimation 64 kJ/mol

Standard Enthalpy of Formation (ΔH°f) -251 kJ/mol[1]

Standard Molar Entropy (S°) 146 J·mol⁻¹·K⁻¹[1]

Heat Capacity (Cp) at 298.15 K 118.39 J·K⁻¹·mol⁻¹[3]

Experimental Protocols
Synthesis of Xenon Tetrafluoride
The primary method for synthesizing xenon tetrafluoride is the direct reaction of xenon and

fluorine gases.

Experimental Workflow for XeF₄ Synthesis
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Caption: Workflow for the synthesis of Xenon Tetrafluoride.

A mixture of xenon and fluorine gas, typically in a 1:5 molar ratio to ensure complete reaction of

xenon, is introduced into a nickel or Monel vessel.[4] The choice of vessel material is critical as

it must be resistant to the highly corrosive nature of fluorine gas at elevated temperatures. The

vessel is then heated to approximately 400 °C. The reaction is exothermic, releasing 251

kJ/mol of energy.[2]

Purification by Fractional Sublimation
The crude product from the synthesis reaction is a mixture that can include unreacted starting

materials and other xenon fluorides, such as xenon difluoride (XeF₂) and xenon hexafluoride

(XeF₆). Purification of XeF₄ is achieved through fractional sublimation, which leverages the

differences in the volatilities of these compounds. Xenon tetrafluoride is significantly less

volatile than XeF₂ and XeF₆, allowing for its separation.

Determination of Thermodynamic Properties
The thermodynamic properties of xenon tetrafluoride have been determined using various

experimental techniques:

Adiabatic Calorimetry: The heat capacity of XeF₄ has been measured over a wide range of

temperatures (from 5 to 350 K) using adiabatic calorimetry.[3] This technique involves

introducing a known quantity of heat to the sample in a thermally isolated environment and
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measuring the resulting temperature change. These data are crucial for calculating other

thermodynamic functions such as entropy and enthalpy.

Vapor Pressure Measurement: The vapor pressure of XeF₄ can be measured using static or

dynamic methods. In a static method, a sample of the solid is placed in an evacuated,

temperature-controlled container connected to a pressure-measuring device. The pressure

of the vapor in equilibrium with the solid is then measured at various temperatures.

Sublimation and the Clausius-Clapeyron Equation
The relationship between the vapor pressure of a solid and its temperature during sublimation

can be described by the Clausius-Clapeyron equation. This equation is fundamental to

understanding the solid-gas phase transition.

Logical Relationship for Sublimation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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